Cas no 136882-37-6 (β-D-Glucopyranoside, phenyl 6-O-(phenylmethyl)-1-thio-)

• Product Name: β-D-Glucopyranoside, phenyl 6-O-(phenylmethyl)-1-thio-
• CAS No: 136882-37-6
• MF: C₁₉H₂₂O₅S
• MW: 362.439984798431
• CID: 4784369
• PubChem ID: 15428204
• Update Time: 2025-10-27

β-D-Glucopyranoside, phenyl 6-O-(phenylmethyl)-1-thio- Chemical and Physical Properties

Names and Identifiers

• β-D-Glucopyranoside, phenyl 6-O-(phenylmethyl)-1-thio-
• (2R,3S,4S,5R,6S)-2-((Benzyloxy)methyl)-6-(phenylthio)tetrahydro-2H-pyran-3,4,5-triol
• 136882-37-6

• Inchi： 1S/C19H22O5S/c20-16-15(12-23-11-13-7-3-1-4-8-13)24-19(18(22)17(16)21)25-14-9-5-2-6-10-14/h1-10,15-22H,11-12H2/t15-,16-,17+,18-,19+/m1/s1
• InChI Key： WMSWWJHIVWFJLE-FQBWVUSXSA-N
• SMILES： S(C1C=CC=CC=1)[C@H]1[C@@H]([C@H]([C@@H]([C@@H](COCC2C=CC=CC=2)O1)O)O)O

Computed Properties

• Exact Mass: 362.11879497g/mol
• Monoisotopic Mass: 362.11879497g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 104Ų

Additional information on β-D-Glucopyranoside, phenyl 6-O-(phenylmethyl)-1-thio-

Introduction to β-D-Glucopyranoside, phenyl 6-O-(phenylmethyl)-1-thio and Its Significance in Modern Chemical Biology

The compound with the CAS number 136882-37-6, specifically β-D-Glucopyranoside, phenyl 6-O-(phenylmethyl)-1-thio, represents a fascinating intersection of carbohydrate chemistry and pharmaceutical innovation. This glycoside derivative has garnered attention in the scientific community due to its unique structural properties and potential applications in drug development and biomimetic studies. Understanding its chemical architecture, synthetic pathways, and biological interactions provides valuable insights into its utility in contemporary research.

In the realm of chemical biology, glycosides play a pivotal role as intermediates in the synthesis of complex carbohydrates and as modulators of biological processes. The specific modification of the glucose ring with a phenyl 6-O-(phenylmethyl)-1-thio group introduces distinct reactivity and binding capabilities. This structural feature not only enhances the compound's solubility and stability but also allows for selective interactions with biological targets. Such characteristics make it an attractive candidate for further exploration in medicinal chemistry.

Recent advancements in glycoscience have highlighted the importance of thio-glycosides in modulating enzyme activity and cell signaling pathways. The thio-substituent at the 1-position of the glucose ring disrupts the typical hydroxyl-mediated interactions, creating a novel platform for biochemical investigation. Studies have demonstrated that this modification can influence the conformational dynamics of glycosidic bonds, thereby affecting their recognition by enzymes such as glycosidases and lectins. This insight has opened new avenues for designing inhibitors or enhancers of carbohydrate-related metabolic pathways.

The synthesis of β-D-Glucopyranoside, phenyl 6-O-(phenylmethyl)-1-thio involves a series of well-established yet sophisticated organic transformations. The key step involves the formation of a glycosidic linkage between glucose and phenylmethyl (benzyl) groups, followed by selective thiolation at the anomeric carbon. Modern synthetic methodologies, including chemoenzymatic approaches, have significantly improved the yield and purity of this compound. These advancements are crucial for large-scale production and subsequent applications in high-throughput screening assays.

Beyond its synthetic significance, this compound has shown promise in therapeutic applications. Research indicates that derivatives of this structure may exhibit inhibitory effects on pathogenic enzymes involved in bacterial infections. The thio-glycoside moiety disrupts bacterial cell wall biosynthesis by interfering with key glycosylation processes. Additionally, its interaction with mammalian enzymes suggests potential roles in modulating inflammatory responses and immune recognition mechanisms. Such findings underscore its relevance in developing novel therapeutic strategies.

The growing interest in carbohydrate-based therapeutics has spurred extensive research into understanding their mechanisms of action at the molecular level. Computational modeling and X-ray crystallography have been instrumental in elucidating how β-D-Glucopyranoside, phenyl 6-O-(phenylmethyl)-1-thio interacts with biological targets. These studies reveal that subtle modifications in glycosidic structures can significantly alter binding affinities and specificity. This knowledge is being leveraged to design next-generation glycoconjugates with enhanced pharmacological properties.

In conclusion, β-D-Glucopyranoside, phenyl 6-O-(phenylmethyl)-1-thio (CAS no. 136882-37-6) stands as a testament to the innovative potential of carbohydrate chemistry in addressing complex biological challenges. Its unique structural features, synthetic accessibility, and biological relevance make it a valuable tool for researchers exploring new frontiers in drug discovery and biomimetic science. As our understanding of glycoscience continues to evolve, compounds like this will undoubtedly play a pivotal role in shaping future therapeutic interventions.